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Compound of Interest

Compound Name: 2-(4-methoxyphenyl)ethenol

Cat. No.: B13386575

Get Quote

Abstract: This technical guide provides a comprehensive overview of 2-(4-

methoxyphenyl)ethanol (CAS No. 702-23-8), a versatile organic compound with applications

ranging from analytical chemistry to the fragrance and pharmaceutical industries. This

document will delve into its chemical identity, physical and chemical properties, synthesis, and

key applications, offering valuable insights for researchers, scientists, and professionals in drug

development.

Introduction
2-(4-methoxyphenyl)ethanol is an aromatic alcohol characterized by a 4-methoxyphenyl group

attached to an ethanol backbone. It is also commonly known by several synonyms, including 4-

methoxyphenethyl alcohol and p-methoxyphenethyl alcohol.[1][2] While the initial query

referred to "2-(4-methoxyphenyl)ethenol," the available scientific literature and chemical

databases predominantly recognize the saturated alcohol, 2-(4-methoxyphenyl)ethanol. This

guide will therefore focus on this well-documented compound. Its unique structural features

contribute to its utility as a building block in organic synthesis and as a functional ingredient in

various commercial products.
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A clear understanding of the chemical identity of a compound is fundamental for its application

in research and development. This section outlines the key identifiers for 2-(4-

methoxyphenyl)ethanol.

Identifier Value

CAS Number 702-23-8[1][3]

IUPAC Name 2-(4-methoxyphenyl)ethan-1-ol[1][4]

Molecular Formula C₉H₁₂O₂[1][3]

Molecular Weight 152.19 g/mol [1][3]

InChI Key AUWDOZOUJWEPBA-UHFFFAOYSA-N[1]

SMILES COc1ccc(CCO)cc1[5]

Synonyms

4-Methoxyphenethyl alcohol, 2-(p-

Methoxyphenyl)ethanol, p-Methoxyphenethyl

alcohol, 4-Methoxy-β-phenethyl alcohol[1][5]

Physicochemical Properties
The physical and chemical properties of 2-(4-methoxyphenyl)ethanol dictate its behavior in

various systems and are crucial for its handling, storage, and application.

Property Value

Physical Form Low melting solid or clear liquid[4][6]

Melting Point 26-30 °C[7][8]

Boiling Point 334-336 °C[8]

Solubility Soluble in DMSO and Methanol[9]

Purity Typically available at 98% or 99% purity
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The synthesis of 2-(4-methoxyphenyl)ethanol can be achieved through various synthetic

routes. One common method involves the reduction of 4-methoxyacetophenone.

Synthesis Workflow
The following diagram illustrates a typical synthetic pathway for 2-(4-methoxyphenyl)ethanol.

4-Methoxyacetophenone 1-(4-methoxyphenyl)ethanolReduction (e.g., NaBH4) 2-(4-methoxyphenyl)ethanolFurther Reduction/Rearrangement (conceptual)

Click to download full resolution via product page

Caption: A conceptual synthetic pathway to 2-(4-methoxyphenyl)ethanol.

A more direct synthesis involves the reduction of the corresponding ketone or aldehyde. For

example, it can be prepared by the reduction of 4-methoxyphenylacetic acid or its esters.[7]

Key Reactions
2-(4-methoxyphenyl)ethanol participates in several characteristic reactions of primary alcohols.

Reaction with Hydriodic Acid: Refluxing with 47% hydriodic acid results in the formation of 4-

(2-iodoethyl)phenol.[6][9] This reaction demonstrates the cleavage of the ether linkage and

the conversion of the alcohol to an iodide.

Oxidation: As a primary alcohol, it can be oxidized to the corresponding aldehyde, 2-(4-

methoxyphenyl)acetaldehyde, and further to 2-(4-methoxyphenyl)acetic acid using

appropriate oxidizing agents.

Applications in Research and Industry
2-(4-methoxyphenyl)ethanol has found utility in several scientific and commercial domains.

Analytical Chemistry
It is frequently employed as an internal standard in analytical techniques, particularly in

fluorous biphasic catalysis reactions.[7][9] Its stability and distinct chemical signature make it a

reliable reference point for quantification.
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Fragrance and Flavor Industry
The compound possesses a pleasant aroma, described as being reminiscent of fresh citrus

juice, leading to its use in perfumes and as a flavoring agent.[3][7]

Pharmaceutical and Drug Development
2-(4-methoxyphenyl)ethanol serves as a valuable building block in the synthesis of more

complex pharmaceutical compounds.[7] Its structure is a precursor for various derivatives,

including tetrahydroquinolines, which are of interest in medicinal chemistry.[7][9] Research has

also explored its potential as an inhibitor of certain cytochrome P450 enzymes, which are

involved in drug metabolism.[7] Furthermore, its structural motif is found in chiral building

blocks used in the synthesis of beta-adrenergic blockers.[10]

Safety and Handling
For safe handling, it is important to adhere to the following guidelines:

General Handling: Use in a well-ventilated area. Avoid breathing dust, fume, gas, mist,

vapors, or spray.

Personal Protective Equipment: Wear protective gloves, and eye/face protection.

Incompatibility: Incompatible with oxidizing agents.[9]

Storage: Store in a cool, dry place in a well-sealed container.[9]

According to safety data, it may cause skin and serious eye irritation, as well as respiratory

irritation.

Conclusion
2-(4-methoxyphenyl)ethanol is a multifaceted compound with a well-defined chemical profile

and a growing list of applications. Its utility as an internal standard, a fragrance component, and

a synthetic precursor in pharmaceutical research underscores its importance in both academic

and industrial settings. This guide has provided a technical overview of its properties,

synthesis, and applications, serving as a foundational resource for scientists and researchers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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